N-{5-[(4-benzyl-1-piperidinyl)sulfonyl]-2-methoxyphenyl}acetamide
Overview
Description
N-{5-[(4-benzyl-1-piperidinyl)sulfonyl]-2-methoxyphenyl}acetamide, commonly known as BMS-986020, is a potent and selective inhibitor of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion channel. TRPV4 is a non-selective cation channel that is expressed in various tissues and plays an important role in a wide range of physiological processes, including osmoregulation, thermoregulation, and pain sensation.
Mechanism of Action
BMS-986020 acts as a potent and selective inhibitor of the N-{5-[(4-benzyl-1-piperidinyl)sulfonyl]-2-methoxyphenyl}acetamide ion channel, which is involved in a variety of physiological processes. The this compound channel is activated by a wide range of stimuli, including temperature, mechanical stress, and chemical ligands. Inhibition of this compound by BMS-986020 leads to a decrease in calcium influx, which in turn leads to a reduction in downstream signaling pathways.
Biochemical and Physiological Effects:
BMS-986020 has been shown to have a number of biochemical and physiological effects in preclinical models. These include a reduction in pain behavior in models of neuropathic pain, a decrease in joint pain and inflammation in models of osteoarthritis, and a reduction in inflammation and damage in models of inflammatory bowel disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of BMS-986020 is its selectivity for the N-{5-[(4-benzyl-1-piperidinyl)sulfonyl]-2-methoxyphenyl}acetamide ion channel, which allows for specific modulation of this target in preclinical models. However, one limitation of the compound is its relatively low solubility, which may limit its use in certain experimental settings.
Future Directions
There are a number of potential future directions for the study of BMS-986020. These include further evaluation of the compound in clinical trials for the treatment of chronic cough and interstitial cystitis, as well as exploration of its potential use in other disease models, such as chronic pain and neurodegenerative diseases. Additionally, further studies are needed to elucidate the precise mechanisms of action of BMS-986020 and to optimize its pharmacological properties for use in clinical settings.
Scientific Research Applications
BMS-986020 has been extensively studied in preclinical models and has shown promising results in a variety of disease models, including osteoarthritis, inflammatory bowel disease, and neuropathic pain. The compound has also been evaluated in clinical trials for the treatment of chronic cough and interstitial cystitis.
Properties
IUPAC Name |
N-[5-(4-benzylpiperidin-1-yl)sulfonyl-2-methoxyphenyl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4S/c1-16(24)22-20-15-19(8-9-21(20)27-2)28(25,26)23-12-10-18(11-13-23)14-17-6-4-3-5-7-17/h3-9,15,18H,10-14H2,1-2H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKNPBTVXEMHJNP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)CC3=CC=CC=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.